Cas no 1807252-12-5 (Methyl 5-cyano-2-fluoro-3-nitrobenzoate)

• Product Name: Methyl 5-cyano-2-fluoro-3-nitrobenzoate
• CAS No: 1807252-12-5
• MF: C₉H₅FN₂O₄
• MW: 224.14540553093
• CID: 4952504
• Update Time: 2025-05-24

Methyl 5-cyano-2-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-fluoro-3-nitrobenzoate

• Inchi： 1S/C9H5FN2O4/c1-16-9(13)6-2-5(4-11)3-7(8(6)10)12(14)15/h2-3H,1H3
• InChI Key： LEBSRWLOXFZKCO-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-cyano-2-fluoro-3-nitrobenzoate

Methyl 5-Cyano-2-Fluoro-3-Nitrobenzoate: A Comprehensive Overview

The compound Methyl 5-cyano-2-fluoro-3-nitrobenzoate (CAS No. 1807252-12-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, fluoro, and nitro groups. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of Methyl 5-cyano-2-fluoro-3-nitrobenzoate in the development of advanced materials, particularly in the realm of organic electronics. The cyano and nitro groups are known to enhance the electron-withdrawing properties of the molecule, which is crucial for applications in semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, leading to more efficient electronic devices.

In addition to its electronic applications, Methyl 5-cyano-2-fluoro-3-nitrobenzoate has shown promise in the field of medicinal chemistry. The compound's ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. By targeting specific enzyme pathways, this compound exhibits potential as a lead molecule for drug development, particularly in the treatment of neurodegenerative diseases and cancer. Its unique reactivity and selectivity make it an attractive candidate for further preclinical studies.

The synthesis of Methyl 5-cyano-2-fluoro-3-nitrobenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of the cyano and fluoro groups is achieved through nucleophilic substitution reactions, while the nitro group is introduced via electrophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a structural perspective, Methyl 5-cyano-2-fluoro-3-nitrobenzoate exhibits a high degree of molecular symmetry, which contributes to its stability under various chemical conditions. This stability is particularly advantageous in high-throughput screening assays, where compounds are subjected to multiple reaction conditions. The molecule's ability to withstand harsh chemical environments without undergoing degradation has made it a preferred choice for researchers working on complex reaction mechanisms.

Moreover, the optical properties of Methyl 5-cyano-2-fluoro-3-nitrobenzoate have been extensively studied, revealing its potential as a chromophore in dye-sensitized solar cells (DSSCs). The strong absorption bands in the visible region enable efficient light harvesting, while the electron-withdrawing groups facilitate charge separation. Recent experiments have shown that incorporating this compound into DSSC architectures can lead to improved power conversion efficiencies, making it a promising candidate for next-generation solar energy technologies.

In terms of biological interactions, Methyl 5-cyano-2-fluoro-3-nitrobenzoate has demonstrated selective binding affinity towards certain proteins and enzymes. This property has been leveraged in the development of biosensors and diagnostic tools, where the compound serves as a recognition element for specific analytes. Its high specificity and sensitivity make it suitable for point-of-care testing devices and real-time monitoring systems.

Looking ahead, ongoing research is focused on expanding the functionalization options for Methyl 5-cyano-2-fluoro-3-nitrobenzoate, with particular emphasis on developing biocompatible derivatives. These derivatives are expected to find applications in drug delivery systems and bioimaging technologies. By modifying the substituent groups or incorporating additional functional moieties, researchers aim to enhance the compound's bioavailability and targeting capabilities.

In conclusion, Methyl 5-cyano-2-fluoro-3-nitrobenzoate (CAS No. 1807252-12-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a key player in future innovations within materials science, electronics, and biotechnology.